Cas no 2034371-71-4 (3-acetamido-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)benzamide)

• Product Name: 3-acetamido-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)benzamide
• CAS No: 2034371-71-4
• MF: C₁₆H₁₆N₆O₃
• MW: 340.33664226532
• CID: 6152067
• PubChem ID: 92129423
• Update Time: 2025-06-10

3-acetamido-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)benzamide
• 3-acetamido-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide
• 3-acetamido-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)benzamide
• AKOS026694674
• F6524-5527
• 3-acetamido-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]benzamide
• 2034371-71-4

• Inchi： 1S/C16H16N6O3/c1-10(23)18-12-5-3-4-11(8-12)16(24)17-9-14-20-19-13-6-7-15(25-2)21-22(13)14/h3-8H,9H2,1-2H3,(H,17,24)(H,18,23)
• InChI Key： LUJKXHRJTSVIPT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=NN=C(CNC(C3C=CC=C(C=3)NC(C)=O)=O)N2N=1

Computed Properties

• Exact Mass: 340.12838839g/mol
• Monoisotopic Mass: 340.12838839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-acetamido-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)benzamide

Introduction to 3-acetamido-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)benzamide (CAS No. 2034371-71-4)

3-acetamido-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034371-71-4, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development. The molecular structure incorporates several key functional groups, including an acetamido moiety, a benzamide core, and a nitrogen-containing heterocyclic system, which collectively contribute to its potential biological activity.

The compound's name can be broken down into several distinct components that highlight its chemical architecture. The presence of the acetamido group suggests a polar and potentially hydrophilic character, which may enhance its solubility in biological fluids. The benzamide moiety is well-known for its role in various pharmacological applications, often serving as a scaffold for designing bioactive molecules. Furthermore, the nitrogen-containing heterocycle, specifically the 6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl group, introduces additional complexity and diversity to the molecule's pharmacophore. This heterocyclic system is particularly interesting because it combines two distinct nitrogen-rich rings, which can interact with biological targets in multiple ways.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The triazolo-bpyridazine scaffold is one such structure that has shown promise in various preclinical studies. These studies have highlighted the ability of this scaffold to modulate multiple biological pathways, making it an attractive candidate for further exploration. The incorporation of a methoxy group at the 6-position of the triazolo-bpyridazine ring further enhances its electronic properties and may influence its binding affinity to biological targets.

The benzamide component of 3-acetamido-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)benzamide also plays a crucial role in determining its overall pharmacological profile. Benzamides are known for their ability to interact with various proteases and other enzymes involved in cellular signaling pathways. By modifying the benzamide core with the triazolo-bpyridazine moiety, researchers aim to create compounds that exhibit enhanced selectivity and potency. This approach has been successfully applied in the development of drugs targeting neurological disorders, inflammation, and cancer.

One of the most compelling aspects of 3-acetamido-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)benzamide is its potential as an inhibitor of specific enzymes that are implicated in disease pathogenesis. For instance, studies have suggested that this compound may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. By inhibiting these enzymes, the compound could potentially reduce inflammation and mitigate associated symptoms.

In addition to its anti-inflammatory potential, 3-acetamido-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)benzamide has also been investigated for its possible role in combating neurological disorders. The triazolo-bpyridazine scaffold is known to exhibit properties that can modulate neurotransmitter systems, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that derivatives of this scaffold can cross the blood-brain barrier and interact with specific receptors and transporters involved in neuronal function.

The synthesis of 3-acetamido-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)benzamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the triazolo-bpyridazine core through cyclocondensation reactions involving appropriate precursors. This intermediate is then coupled with a benzamide derivative via nucleophilic substitution or other coupling strategies. Finally, the introduction of the acetamido group is achieved through acetylation reactions.

The chemical stability of 3-acetamido-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)benzamide is another critical factor that must be considered during its development and application. The compound's stability under various storage conditions and its resistance to degradation by metabolic enzymes are essential properties for any potential therapeutic agent. Researchers have employed various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to assess the stability and purity of the compound.

Evaluation of the pharmacokinetic properties of 3-acetamido-N-({6-methoxy-1,2，